(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine
Overview
Description
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine is a chemical compound with the molecular formula C11H14IN3O2 and a molecular weight of 347.15 g/mol . This compound features a pyrrolidine ring substituted with an iodo and nitro group on the phenyl ring, making it a unique structure in organic chemistry.
Preparation Methods
The synthesis of (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine involves several stepsThe reaction conditions typically involve the use of specific oxidants and additives to ensure the selective formation of the desired product . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific requirements .
Chemical Reactions Analysis
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the reaction conditions.
Reduction: The nitro group can be reduced to an amine group using common reducing agents.
Substitution: The iodo group can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas or palladium on carbon, and nucleophiles for substitution reactions .
Scientific Research Applications
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.
Industry: Used in the production of dyes, pigments, and other fine chemicals.
Mechanism of Action
The mechanism of action of (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain proteins or enzymes, modulating their activity. This interaction can lead to various biological effects, making it a valuable compound for research in medicinal chemistry .
Comparison with Similar Compounds
Similar compounds to (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine include other pyrrolidine derivatives such as pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. These compounds share the pyrrolidine ring but differ in their substituents, leading to different chemical and biological properties. The presence of the iodo and nitro groups in this compound makes it unique compared to these similar compounds .
Properties
Molecular Formula |
C11H14IN3O2 |
|---|---|
Molecular Weight |
347.15 g/mol |
IUPAC Name |
[1-(4-iodo-2-nitrophenyl)pyrrolidin-3-yl]methanamine |
InChI |
InChI=1S/C11H14IN3O2/c12-9-1-2-10(11(5-9)15(16)17)14-4-3-8(6-13)7-14/h1-2,5,8H,3-4,6-7,13H2 |
InChI Key |
MHIBYNSFNXDRLX-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC1CN)C2=C(C=C(C=C2)I)[N+](=O)[O-] |
Origin of Product |
United States |
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